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Compound of Interest

Compound Name: Calcium iodate hexahydrate

Cat. No.: B592682

An In-depth Technical Guide to the Physical and Chemical Properties of Calcium lodate
Hexahydrate

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of calcium iodate hexahydrate (Ca(I03)2:6H20). The information is curated for
professionals in research, science, and drug development, with a focus on quantitative data,
detailed experimental protocols, and clear visual representations of key processes.

Physical Properties

Calcium iodate hexahydrate is a white, odorless crystalline solid. It is the hydrated form of
calcium iodate, which also exists as an anhydrous salt and a monohydrate.[1] The hexahydrate
form loses its six water molecules at around 40°C to become anhydrous.[2]

Table 1: Quantitative Physical Properties of Calcium
lodate Hexahydrate and Related Forms
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Calcium lodate Calcium lodate

Property Reference(s)
Hexahydrate (Anhydrous)

Molecular Formula Ca(l03)2:6H20 Ca(l0s)2 [3]

Molecular Weight 497.98 g/mol 389.88 g/mol [3114]

Colorless or white ] ]
Appearance ) White solid [1][2]
orthorhombic crystals

Density Not specified 4519 g/cm3 (at 15 °C)  [1][4]
Melting Point Decomposes 540 °C (decomposes) [41[5]
Crystal Structure Orthorhombic Monoclinic [1114]

Table 2: Solubility Data for Calcium lodate (form not

always specified)

Temperature (°C) Solubility ( g/100 mL) Reference(s)
0 0.10 [4]
20 0.24 [1]
25 Slightly soluble [6]
20 S.olubility is more than eight 6]
times that at 25°C
90 0.67 [1]
100 0.95 [4]

Note on Solubility: Calcium iodate is slightly soluble in water, with its solubility increasing
significantly at higher temperatures.[6] It is also soluble in nitric acid but insoluble in ethanol.[1]

[2]

Chemical Properties

Calcium iodate is a strong oxidizing agent and can cause fire on contact with combustible
materials.[2][7] It is incompatible with reducing agents, aluminum, copper, sulfur, and
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phosphorus.[2][5]

Thermal Decomposition

Calcium iodate is stable up to 540 °C, at which point it decomposes.[4] The hexahydrate form
loses its water of hydration at a much lower temperature.[2] Thermal analysis techniques such
as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to
study its decomposition.[8]

Chemical Reactions

Calcium iodate can be synthesized through various methods, including the reaction of calcium
chloride with potassium iodate or by passing chlorine into a hot solution of lime with dissolved
iodine.[2][4]

Experimental Protocols
Synthesis of Calcium lodate Hexahydrate

This protocol describes the synthesis of calcium iodate hexahydrate via a precipitation
reaction.

Materials:

0.2 M Potassium iodate (KIOs) solution

1 M Calcium nitrate (Ca(NOs)z2) solution

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Buchner funnel and filter paper)

Procedure:

e In a beaker, combine 50 mL of 0.2 M KIOs solution with 20 mL of 1 M Ca(NOs)2 solution.
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Stir the mixture for approximately 5 minutes to ensure the precipitation is complete.

Separate the solid calcium iodate precipitate from the solution by filtration.

Wash the precipitate with distilled water to remove any soluble impurities.

Allow the solid to air dry at room temperature to obtain calcium iodate hexahydrate.

0.2 M KIOs Solution
—
Calcium lodate
Hexahydrate
1 M Ca(NOs)z Solution

Click to download full resolution via product page

Synthesis of Calcium lodate Hexahydrate

Determination of Solubility by lodometric Titration

This protocol outlines the determination of the molar solubility and solubility product constant
(Ksp) of calcium iodate by titrating the iodate ion concentration in a saturated solution.

Materials:

Saturated calcium iodate solution

Standardized sodium thiosulfate (Na2S203) solution (e.g., 0.05 M)

Potassium iodide (KI), solid

1 M Hydrochloric acid (HCI)

0.1% Starch indicator solution

Buret, pipettes, and Erlenmeyer flasks

Procedure:
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Prepare a saturated solution of calcium iodate by dissolving an excess of the solid in distilled
water and allowing it to equilibrate.

Filter the saturated solution to remove any undissolved solid.

Pipette a known volume (e.g., 10.00 mL) of the clear saturated solution into an Erlenmeyer
flask.

Add approximately 2 g of solid Kl and 10 mL of 1 M HClI to the flask. The solution will turn a
brown color due to the formation of iodine.

Titrate the solution with the standardized sodium thiosulfate solution until the brown color
fades to a pale yellow.

Add 5 mL of starch indicator solution. The solution will turn a deep blue color.
Continue the titration dropwise until the blue color disappears, indicating the endpoint.
Record the volume of sodium thiosulfate solution used.

Repeat the titration for a total of three trials to ensure accuracy.

Calculate the concentration of iodate ions, the molar solubility of calcium iodate, and the
Ksp.
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lodometric Titration for Solubility Determination
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Thermal Analysis (TGA/DSC)

This protocol provides a general procedure for the thermal analysis of calcium iodate

hexahydrate.

Instrumentation:

Thermogravimetric Analyzer (TGA) or Simultaneous TGA/DSC instrument

Procedure:

Calibrate the TGA instrument for mass and temperature according to the manufacturer's
instructions.

Accurately weigh a small amount of the calcium iodate hexahydrate sample (typically 5-10
mgq) into a TGA crucible (e.g., alumina or platinum).

Place the crucible in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50-
100 mL/min).

Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant
heating rate (e.g., 10 °C/min).

Record the mass loss and heat flow (for DSC) as a function of temperature.

Analyze the resulting TGA and DSC curves to determine the temperatures of dehydration
and decomposition, as well as the associated mass losses and enthalpy changes.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b592682?utm_src=pdf-body
https://www.benchchem.com/product/b592682?utm_src=pdf-body
https://www.benchchem.com/product/b592682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

«— @ |— |— |— |e— |e—] |

( )

Click to download full resolution via product page

Thermal Analysis Experimental Workflow

Applications in Research and Drug Development
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Calcium iodate serves as a source of iodine in various applications. In the pharmaceutical
industry, it is used in the manufacturing of antiseptics, disinfectants, and deodorants.[9] Its role
as an oxidizing agent is also of interest.[10] In drug development, understanding the solubility
and stability of calcium iodate is crucial for formulation studies, especially where iodine
supplementation or its oxidizing properties are being investigated. Recent research has also
explored its catalytic potential in the synthesis of heterocyclic compounds, leveraging the Lewis
acidity of the calcium ion and the oxidizing nature of the iodate ion.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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